3,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one

• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol
• IUPAC Name: 3,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-4-one
• InChI: InChI=1S/C11H13N3OS/c1-6-3-4-7-8(5-6)16-10-9(7)11(15)14(2)13-12-10/h6H,3-5H2,1-2H3
• InChI Key: HTHRYDKBZNLWSS-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(N=N3)C

Description

3,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one, commonly known as DMBT, is a heterocyclic compound that has been studied for its potential applications in the field of medicinal chemistry. DMBT has a unique chemical structure, which makes it a promising candidate for developing new drugs and therapies.

Mechanism of Action

The exact mechanism of action of DMBT is not fully understood, but it is believed to act by inhibiting certain enzymes that are involved in cell growth and proliferation. DMBT has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DMBT has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a wide range of microorganisms, including bacteria and fungi. DMBT has also been shown to have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMBT is its unique chemical structure, which makes it a promising candidate for developing new drugs and therapies. However, one of the limitations of DMBT is its relatively low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are a number of future directions for research on DMBT. One potential area of research is the development of new drugs and therapies based on DMBT. Another area of research is the study of DMBT's potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of DMBT and its potential applications in treating a wide range of diseases and conditions.

Synthesis Methods

The synthesis of DMBT involves the reaction of 2-aminothiophenol with ethyl acetoacetate, followed by cyclization with triethyl orthoformate and ammonium acetate. The reaction yields DMBT as a pale yellow crystalline solid with a melting point of 208-210°C.

Scientific Research Applications

DMBT has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have antimicrobial, antifungal, and anticancer properties. DMBT has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.